Tetrachlorophenol-13C6
Overview
Description
Tetrachlorophenol-13C6 is an organochloride of phenol that contains four covalently bonded chlorine atoms . It is used in scientific research and finds applications in various fields like environmental monitoring and pharmaceutical studies.
Synthesis Analysis
Tetrachlorophenols are produced by electrophilic halogenation of phenol with chlorine . Different isomers of tetrachlorophenol exist according to which ring positions on the phenol contain chlorine atoms .Molecular Structure Analysis
The molecular formula of Tetrachlorophenol-13C6 is 13C6 H2 Cl4 O . It has a molecular weight of 237.847 .Chemical Reactions Analysis
The major mode of action of chlorophenols is the uncoupling of oxidative phosphorylation . The strength of the uncoupling effect is related to the degree of chlorination .Physical And Chemical Properties Analysis
Tetrachlorophenol-13C6 is a beige solid . It sublimes at its boiling point . It has a specific gravity of 1.6 .Scientific Research Applications
Chemical Analysis
Tetrachlorophenol-13C6 can be used in chemical analysis due to its unique structure and properties . It has a molecular weight of 231.891 and its chemical structure can be analyzed using various techniques such as IR Spectrum, Mass spectrum (electron ionization), and Gas Chromatography .
Enzymatic Synthesis
Tetrachlorophenol-13C6 can be used in enzymatic synthesis. For example, it has been used in the assembly of [13C6]galactose into lacto-N- and lacto-N-neo-type human milk oligosaccharides (HMOS) structures up to octaoses . This process involves the use of UDP-[15N]GlcNAc for the enzymatic synthesis of [13C6/15N]lacto-N-neo-tetraose .
Mass Spectrometry-Based Quantification
The use of Tetrachlorophenol-13C6 in mass spectrometry-based quantification has been demonstrated. Specifically, it has been used in the analysis of tetraose in complex biological mixtures . This application shows the potential of tailored stable isotope reference standards for the mass spectrometry-based quantification .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2,3,4,6-tetrachloro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl4O/c7-2-1-3(8)6(11)5(10)4(2)9/h1,11H/i1+1,2+1,3+1,4+1,5+1,6+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGVRPFIJEJYOFN-IDEBNGHGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)Cl)Cl)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH]1=[13C]([13C](=[13C]([13C](=[13C]1Cl)Cl)Cl)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetrachlorophenol-13C6 | |
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